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Compound of Interest

Compound Name: 2-(Methylamino)benzonitrile

Cat. No.: B176525 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and emergency

management of 2-(Methylamino)benzonitrile (CAS No. 17583-40-3). As a Senior Application

Scientist, the following protocols and recommendations are synthesized from established

safety data and field-proven best practices to ensure the highest standards of laboratory safety

and experimental integrity. The causality behind each procedural choice is explained to

empower researchers with a deep, actionable understanding of risk mitigation.

Compound Identification and Physicochemical
Properties
2-(Methylamino)benzonitrile is a solid organic compound utilized in various synthetic

chemistry applications.[1] A thorough understanding of its physical and chemical properties is

the foundation of a robust safety protocol.
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Property Value Source

CAS Number 17583-40-3 [1][2]

Molecular Formula C₈H₈N₂ [1]

Molecular Weight 132.16 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 70 °C [1]

Boiling Point 136 °C at 16 Torr [1]

Storage Temperature
2-8°C, sealed in dry, dark

place
[1][2]

Hazard Identification and GHS Classification
2-(Methylamino)benzonitrile is classified as hazardous under the Globally Harmonized

System (GHS). The primary risks are associated with acute toxicity and irritation.[2] The GHS

classification dictates the minimum personal protective equipment (PPE) and handling controls

required.

GHS Classification Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

GHS Label Elements:
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Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word:Warning[2]

A Proactive Approach: Risk Assessment and the
Hierarchy of Controls
Effective laboratory safety transcends simple rule-following; it involves a dynamic risk

assessment process. The "Hierarchy of Controls" is a fundamental principle that prioritizes the

most effective safety measures. This approach is a self-validating system, as it systematically

reduces risk at its source.
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Hierarchy of Controls for 2-(Methylamino)benzonitrile

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Safe Handling Workflow

1. Pre-Use Checklist
- Verify fume hood function
- Assemble all required PPE
- Prepare waste containers

2. Weighing Solid
- Perform within a fume hood
- Use disposable weigh boats

- Minimize dust creation

3. In-Reaction Use
- Maintain all operations within the fume hood

- Keep containers sealed when not in use
- Use compatible labware

4. Post-Procedure Cleanup
- Decontaminate work surfaces

- Dispose of contaminated consumables
- Clean glassware

5. Storage
- Seal container tightly

- Store at 2-8°C in a dark, designated area
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Exposure Event Occurs

Skin Contact?

Yes

Eye Contact?

No

Remove contaminated clothing.
Flush skin with water for 15+ minutes.

Inhalation?

No

Flush eyes at eyewash station for 15+ minutes.
Remove contact lenses.

Yes

Ingestion?

No

Move to fresh air.
Seek medical attention if symptoms persist.

Yes

Rinse mouth with water.
Call Poison Control.

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to an exposure incident.

First-Aid Measures
Skin Contact: Immediately remove all contaminated clothing. F[3]lush the affected skin area

with copious amounts of soap and water for at least 15 minutes. S[4]eek medical attention if

skin irritation develops or persists. *[4] Eye Contact: Immediately flush eyes with lukewarm,
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gently flowing water for at least 15 minutes at an eyewash station, holding the eyelids open.

R[3][5]emove contact lenses if present and easy to do. T[4]ransport the victim to a hospital

for medical evaluation, even if no symptoms are immediately apparent. *[3] Inhalation: Move

the affected person to fresh air immediately. I[4]f symptoms such as coughing, wheezing, or

shortness of breath occur, call for medical assistance. *[3] Ingestion: Rinse the mouth

thoroughly with water. I[4]mmediately call a poison control center or physician for guidance.

Do not induce vomiting unless directed to do so by medical personnel.

Spill and Leak Management
Minor Spill (Solid): Ensure proper PPE is worn. Avoid generating dust. G[4]ently sweep or

vacuum the solid material into a suitable, labeled container for hazardous waste disposal.

D[4]econtaminate the spill area with an appropriate solvent and wash thoroughly.

Major Spill: Evacuate the immediate area and alert nearby personnel. P[5]revent entry into

the contaminated zone. Contact your institution's Environmental Health & Safety (EHS)

department or emergency response team immediately. P[5]revent the spilled material from

entering drains or waterways.

[6]### 6. Waste Disposal

Chemical waste must be managed according to institutional, local, and national regulations.

[7][8]* Procedure: Collect all waste containing 2-(Methylamino)benzonitrile, including

contaminated consumables (gloves, paper towels, weigh boats), in a designated, sealed, and

clearly labeled hazardous waste container.

Prohibition: Never dispose of 2-(Methylamino)benzonitrile or its containers in the regular

trash or down the sanitary sewer. H[7]andle uncleaned containers as you would the product

itself.

---
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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